2-(4-Methylthiophen-2-yl)ethan-1-amine
Cat. No. B8774614
M. Wt: 141.24 g/mol
InChI Key: KUGAILBTOYOLPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07947689B2
Procedure details
In close analogy to the procedure described above, 4-Methyl-2-(2-nitro-vinyl)-thiophene is reacted with lithium aluminium hydride to provide the title compound.
Name
4-Methyl-2-(2-nitro-vinyl)-thiophene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
85%
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][N+:9]([O-])=O)[S:5][CH:6]=1.[H-].[Al+3].[Li+].[H-].[H-].[H-]>>[CH3:1][C:2]1[CH:3]=[C:4]([CH2:7][CH2:8][NH2:9])[S:5][CH:6]=1 |f:1.2.3.4.5.6|
|
Inputs
Step One
|
Name
|
4-Methyl-2-(2-nitro-vinyl)-thiophene
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC=1C=C(SC1)C=C[N+](=O)[O-]
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC=1C=C(SC1)CCN
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 85% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
